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Compound of Interest

Compound Name: MRS 2500

Cat. No.: B609319

For researchers and scientists engaged in drug development, the safe handling and disposal of
chemical compounds are paramount. This guide provides essential, step-by-step procedures
for the proper disposal of MRS 2500 tetraammonium salt, a potent and selective P2Y1
antagonist, ensuring the safety of laboratory personnel and compliance with regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle MRS 2500 tetraammonium salt
with appropriate care in a controlled laboratory environment.

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a lab
coat, safety glasses, and chemical-resistant gloves (meeting BS EN 374:2003 standards or
equivalent). Gloves should be inspected for integrity before each use.

Work Area: Conduct all handling and disposal preparations within a chemical fume hood to
prevent inhalation of any dust or aerosols. The work area should be well-ventilated, and an
eyewash station and safety shower must be readily accessible.

Handling Guidelines:
» Avoid direct contact with the skin, eyes, and clothing.
e Prevent the formation of dust and aerosols during handling.

o Keep the compound away from sources of ignition.
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e Avoid prolonged or repeated exposure.
In the event of accidental exposure, follow these first-aid measures:

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing ceases, provide artificial respiration and seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove and launder contaminated clothing before reuse.

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the eyelids
open.

 Ingestion: Wash out the mouth with water, provided the person is conscious.

Step-by-Step Disposal Protocol

The disposal of MRS 2500 tetraammonium salt should be carried out in accordance with
national and local regulations. The following protocol is based on general best practices for
chemical waste disposal.

» Waste Identification and Segregation:

o Label a dedicated, sealable, and chemically compatible waste container as "Hazardous
Waste: MRS 2500 tetraammonium salt".

o Do not mix MRS 2500 waste with other chemical waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

¢ Containerization of Waste:

o Carefully transfer any unused or waste MRS 2500 solid into the labeled hazardous waste
container.

o If the compound is in solution, transfer it to a compatible, labeled liquid waste container.

o Minimize the generation of dust during the transfer of solid waste.
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¢ Decontamination of Labware:

o Thoroughly rinse all glassware and equipment that came into contact with MRS 2500 with
an appropriate solvent (e.g., water, as the compound is soluble in water).

o Collect the initial rinsate as hazardous waste in the designated liquid waste container.

o Subsequent rinses can typically be disposed of down the drain, but confirm this with your
local EHS guidelines.

e Final Packaging and Labeling:
o Ensure the waste container is tightly sealed to prevent leaks or spills.

o The hazardous waste label should be clearly visible and include the full chemical name
("MRS 2500 tetraammonium salt"), the quantity of waste, and the date of accumulation.

» Arrangement for Professional Disposal:

o Store the sealed and labeled waste container in a designated, secure hazardous waste
accumulation area.

o Contact your institution's EHS office or a licensed chemical waste disposal company to
arrange for the collection and proper disposal of the waste.

o Disposal will typically be conducted at a regulated landfill site or through other approved
methods for hazardous or toxic waste.

Summary of Chemical and Safety Data
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Property

Data

Chemical Name

(1R,2S)-4-[2-lodo-6-(methylamino)-9H-purin-9-
yl]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-
methanol dihydrogen phosphate ester

tetraammonium salt

Molecular Formula

C13H18INsOsP2:4NH3

Molecular Weight

629.29 g/mol

CAS Number

630103-23-0

Hazard Classification

Does not meet the classification criteria of EC
Directives 67/548/EEC, 1999/45/EC, or
1272/2008.

Storage

Store at -20°C.

Disposal Workflow

The following diagram illustrates the key steps in the proper disposal of MRS 2500.
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Step 1: Prepare for Disposal
- Wear appropriate PPE (lab coat, gloves, safety glasses)
- Work within a chemical fume hood

Step 2: Segregate Waste
- Use a dedicated, labeled hazardous waste container for MRS 2500

Step 3: Transfer Waste
- Carefully place solid or liquid MRS 2500 waste into the container

Step 4: Decontaminate
- Rinse contaminated labware
- Collect first rinsate as hazardous waste

Step 5: Secure and Label
- Tightly seal the waste container
- Ensure the hazardous waste label is complete and accurate

Step 6: Arrange for Professional Disposal
- Store in a designated waste accumulation area
- Contact EHS for collection

Click to download full resolution via product page

Figure 1. Procedural workflow for the safe disposal of MRS 2500.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of MRS
2500]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609319#mrs-2500-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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